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Compound of Interest

Compound Name: Brachyside heptaacetate

Cat. No.: B15095372

Disclaimer: This technical guide addresses the user's query on "Brachyside heptaacetate.”
Initial searches successfully identified the core chemical information for this compound.
However, an exhaustive search for in-depth technical data, including experimental protocols
and biological activity, did not yield specific results for Brachyside heptaacetate. This
suggests that the compound is likely not widely studied or that research is not publicly
available.

To fulfill the user's request for a comprehensive technical guide, this document provides the
available information on Brachyside heptaacetate and then presents a detailed guide on
Verbascoside (Acteoside), a structurally related and extensively studied phenylpropanoid
glycoside. This approach allows for the demonstration of the required data presentation,
experimental protocols, and visualizations, using Verbascoside as a well-documented proxy.

Brachyside Heptaacetate: Core Identification
e CAS Number: 144765-80-0[1]

o |[UPAC Name: 3-D-Glucopyranoside, 2-(3,4-dimethoxyphenyl)ethyl 3-O-(2,3,4-tri-O-acetyl-6-
deoxy-a-L-mannopyranosyl)-, 2,6-diacetate 4-[3-[3,4-bis(acetyloxy)phenyl]-2-propenoate],
(B)- (9CN[1]

e Synonyms: Brachynoside heptaacetate[1]
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¢ Molecular Formula: C45H54022

e Molecular Weight: 946.91 g/mol

Representative Compound: Verbascoside

(Acteoside)

Verbascoside is a phenylpropanoid glycoside found in numerous plant species. It is known for

a wide range of biological activities, including antioxidant, anti-inflammatory, and

neuroprotective effects.[2]

Quantitative Data

The biological activities of Verbascoside have been quantified in various in vitro and in vivo

models. The following tables summarize some of these findings.

Table 1: Cytotoxicity and Anti-proliferative Activity of Verbascoside

Cell Line Assay Endpoint Result Reference
Human Breast o

Cytotoxicity IC50 (72h) ~100 uM [3]
Cancer (MCF-7)
Human Breast
Cancer (MDA- Cytotoxicity IC50 (72h) Mildly cytotoxic [3]
MB-231)
Mouse Mammary _ Gene Expression  NF-kB reduced

Apoptosis [4]
Tumor (4T1) (130 um) to ~0.35 fold

] MyD88

Mouse Mammary ) Gene Expression

Apoptosis increased to [4]
Tumor (4T1) (130 pM)

~2.79 fold

Table 2: Anti-inflammatory Effects of Verbascoside
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Parameter
Model Treatment Result Reference
Measured
High Glucose- )
o 100 pM Bcl-2 protein
treated Gingival ) ) Upregulated [5]
Verbascoside expression
Cells
High Glucose- .
o 100 uM Bax protein
treated Gingival ) ] Downregulated [5]
Verbascoside expression
Cells
High Glucose- Caspase 3
. 100 M :
treated Gingival ) protein Downregulated [5]
Verbascoside ]
Cells expression
Osteoarthritis 20 mg/kg p-NF-kB p65 Significantly 6]
Rat Model Verbascoside expression decreased

Experimental Protocols

The following are representative protocols for the extraction, purification, and analysis of
Verbascoside from plant material.

Protocol 1: Extraction and Purification of Verbascoside[2]

o Sample Preparation: Grind dried plant material into a fine powder. For fresh material, freeze
with liquid nitrogen before grinding.

» Extraction:
o Weigh 10 g of the powdered plant material and transfer to a suitable flask.
o Add 100 mL of methanol to the flask.
o Sonicate in an ultrasonic bath for 30 minutes at room temperature.
o Filter the extract to remove solid plant material.

 Purification (Liquid-Liquid Partitioning):
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o Transfer the filtered methanol extract to a separating funnel.

o Add an equal volume of ethyl acetate.

o Shake the funnel vigorously for several minutes.

o Allow the layers to separate and collect the lower ethyl acetate layer.
o Repeat the ethyl acetate extraction two more times.

o Combine the ethyl acetate fractions and evaporate the solvent under reduced pressure to
yield the purified extract.

Protocol 2: Quantification of Verbascoside by HPLC[1][7][8][9]

 Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with
a UV or DAD detector and a C18 reversed-phase column (e.g., 5 um, 250 x 4.6 mm).[1][8]

o Standard Preparation: Prepare a stock solution of Verbascoside standard (e.g., 1.0 mg/mL)
in HPLC-grade methanol. Create a series of calibration standards (e.g., 0.8 to 60 ug/mL) by
diluting the stock solution.[8]

o Sample Preparation: Dissolve the purified extract from Protocol 1 in the mobile phase
solvent and filter through a 0.22 um syringe filter.

e Chromatographic Conditions:

o Mobile Phase: A gradient of 0.1% acetic acid in water (Solvent A) and methanol (Solvent
B).[1][8]

o Gradient Program: Start with 95% A and 5% B, moving to 100% B over 35 minutes.[1][8]
o Flow Rate: 1.0 - 1.5 mL/min.[1][7][8]
o Detection Wavelength: 330 nm.

o Injection Volume: 20 pL.[7]
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o Quantification: Construct a calibration curve by plotting the peak area of the standards
against their concentration. Calculate the concentration of Verbascoside in the sample by
comparing its peak area to the calibration curve.

Protocol 3: DPPH Radical Scavenging Antioxidant Assay[10][11]

» Reagent Preparation: Prepare a 0.004% (w/v) solution of 2,2-diphenyl-1-picrylhydrazyl
(DPPH) in methanol. This solution should have a deep purple color.[10]

e Assay Procedure:

o

Prepare various concentrations of the Verbascoside sample in methanol.

[¢]

In a series of test tubes, add 1 mL of the DPPH solution to 3 mL of each sample
concentration.

[¢]

Prepare a control tube containing 1 mL of DPPH solution and 3 mL of methanol.

Incubate the tubes in the dark at room temperature for 30 minutes.[10]

[¢]

» Measurement: Measure the absorbance of each solution at 517 nm using a
spectrophotometer. The blank should be methanol.

» Calculation: Calculate the percentage of radical scavenging activity using the following
formula:

o % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x
100[10]

Signaling Pathways and Logical Relationships

Verbascoside has been shown to modulate several key signaling pathways involved in
inflammation. One of the most significant is the NF-kB (Nuclear Factor kappa-light-chain-
enhancer of activated B cells) pathway.

NF-kB Signaling Pathway
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The diagram below illustrates a simplified representation of the canonical NF-kB signaling
pathway and the inhibitory action of Verbascoside. Pro-inflammatory stimuli, such as
lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-a), typically lead to the
degradation of the inhibitor of kB (IkBa), allowing the p50/p65 NF-kB dimer to translocate to the
nucleus and initiate the transcription of inflammatory genes.
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Click to download full resolution via product page
Caption: Verbascoside inhibits the NF-kB pathway.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the bioassay-guided isolation of a natural
product like Verbascoside.
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Caption: Bioassay-guided isolation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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